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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090 Get Quote

Technical Support Center: PSB-0739
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges with PSB-0739, particularly concerning its solubility in experimental settings.

Troubleshooting Guide: Overcoming PSB-0739
Precipitation
While PSB-0739 is reported to be soluble in water and DMSO, issues can arise when

preparing working solutions in various experimental buffers and media.[1][2] This guide

addresses common problems and provides step-by-step solutions.

Problem 1: My PSB-0739 precipitates when I dilute my DMSO stock solution into an aqueous

buffer or cell culture medium.

This is a common issue when a compound is dissolved in a strong organic solvent and then

diluted into an aqueous solution where its solubility is lower.

Solution:

Decrease the final concentration of DMSO: Aim for a final DMSO concentration of 0.5% or

lower in your working solution, as higher concentrations can be toxic to cells.[3]

Use a pre-warmed buffer or medium: Warming your aqueous solution to 37°C can help

maintain the solubility of PSB-0739 during dilution.
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Add the stock solution to the aqueous solution while vortexing: This ensures rapid and even

dispersion of the compound, preventing localized high concentrations that can lead to

precipitation.

Consider a serial dilution approach: Instead of a single large dilution, perform a series of

smaller dilutions. This can help to gradually acclimate the compound to the aqueous

environment.

Problem 2: I observe a precipitate in my stock solution over time.

Precipitation in a stock solution can be due to improper storage or solvent evaporation.

Solution:

Ensure proper storage: PSB-0739 stock solutions should be stored at -20°C or -80°C to

maintain stability.[4][5]

Use airtight containers: This will prevent the evaporation of the solvent, which can lead to an

increase in the concentration of PSB-0739 and subsequent precipitation.

Briefly sonicate the stock solution: If a precipitate is observed, gentle sonication can help to

redissolve the compound.[3]

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of PSB-0739?

Several suppliers report that PSB-0739 is soluble in water up to 25 mM and in DMSO at 10

mM.[1][2]

Q2: What are the key chemical properties of PSB-0739?

The table below summarizes the key chemical properties of PSB-0739.
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Property Value Reference

Molecular Weight 609.54 g/mol [1]

Formula C26H17N3Na2O8S2 [1]

Purity ≥95% [1]

CAS Number 1052087-90-7 [1]

Q3: How should I prepare a stock solution of PSB-0739?

For a 10 mM stock solution in DMSO, follow the protocol below. For other concentrations, the

reconstitution calculator can be a useful tool.[5]

Q4: What are the recommended storage conditions for PSB-0739?

Solid Compound: Desiccate at room temperature.[1]

Stock Solutions: Store at -20°C for up to 1 month or -80°C for up to 6 months.[4]

Q5: Are there alternative methods to improve the solubility of compounds like PSB-0739 for in

vitro assays?

While PSB-0739 has good reported solubility, general techniques for enhancing the solubility of

poorly soluble compounds in experimental settings include:

Use of co-solvents: Solvents like ethanol and polyethylene glycols can be used in

combination with water to increase solubility.[6]

pH adjustment: For ionizable compounds, adjusting the pH of the solution can significantly

impact solubility.[7]

Use of surfactants: Surfactants can form micelles that encapsulate hydrophobic compounds,

increasing their apparent solubility.[7][8]

Particle size reduction: For solid forms, reducing particle size can increase the dissolution

rate.[8][9]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM PSB-0739 Stock Solution in DMSO

Weigh out the required amount of PSB-0739 powder using an analytical balance.

Calculate the volume of DMSO needed to achieve a 10 mM concentration using the

following formula: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration

(mol/L)

Add the calculated volume of high-purity, anhydrous DMSO to the PSB-0739 powder.

Vortex the solution until the compound is completely dissolved. Gentle warming to 37°C or

brief sonication may be used to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

Warm the desired aqueous buffer (e.g., PBS, cell culture medium) to 37°C.

While vortexing the warmed buffer, slowly add the required volume of the PSB-0739 DMSO

stock solution to achieve the final desired concentration. Ensure the final DMSO

concentration is as low as possible (ideally ≤ 0.5%).

Visually inspect the solution for any signs of precipitation.

If the solution remains clear, it is ready for use in your experiment.

If precipitation occurs, consider further dilution or the use of a solubility-enhancing excipient

as described in the troubleshooting guide.
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PSB-0739 Solubility Troubleshooting Workflow
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PSB-0739 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tocris.com/products/psb-0739_3983
https://www.probechem.com/products_PSB-0739.html
https://www.researchgate.net/post/How_to_enhance_drug_solubility_for_in_vitro_assays
https://www.medchemexpress.com/psb-0739.html
https://www.medkoo.com/products/13394
https://pmc.ncbi.nlm.nih.gov/articles/PMC4179661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4179661/
https://brieflands.com/journals/jrps/articles/147104.pdf
https://dmpkservice.wuxiapptec.com/articles/46-enhancing-the-bioavailability-of-poorly-soluble-compounds-strategies-for-formulation-optimization-in-preclinical-studies/
https://dmpkservice.wuxiapptec.com/articles/46-enhancing-the-bioavailability-of-poorly-soluble-compounds-strategies-for-formulation-optimization-in-preclinical-studies/
https://www.worldpharmatoday.com/biopharma/innovative-formulation-strategies-for-poorly-soluble-drugs/
https://www.benchchem.com/product/b10772090#overcoming-poor-solubility-of-psb-0739
https://www.benchchem.com/product/b10772090#overcoming-poor-solubility-of-psb-0739
https://www.benchchem.com/product/b10772090#overcoming-poor-solubility-of-psb-0739
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10772090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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